Cas no 136696-10-1 (12-Oxoleukotriene B4 in acetonitrile)

12-Oxoleukotriene B4 in acetonitrile structure
136696-10-1 structure
Product Name:12-Oxoleukotriene B4 in acetonitrile
CAS No:136696-10-1
Molecular Formula:C20H30O4
Molecular Weight:334.4498
CID:215877
PubChem ID:5280876

12-Oxoleukotriene B4 in acetonitrile Properties

Names and Identifiers

    • 6,8,10,14-Eicosatetraenoicacid, 5-hydroxy-12-oxo-, (5S,6Z,8E,10E,14Z)-
    • (5S,6Z,8E,10E,14Z)-5-hydroxy-12-oxoicosa-6,8,10,14-tetraenoic acid
    • 12-oxo Leukotriene B4
    • 12-Keto-leukotriene B4
    • (5S,6Z,8E,10E,14Z)-5-hydroxy-12-oxoeicosa-6,8,10,14-tetraenoic acid
    • Q27103352
    • CHEBI:27814
    • 12-oxo LTB4
    • 12-keto LTB4
    • 12-dehydro-leukotriene B4
    • (5S,6Z,8E,10E,14Z)-5-hydroxy-12-oxoicosa-6,8,10,14-tetraenoate
    • 12-Oxo-ltb4
    • 5S-hydroxy-12-keto-6Z,8E,10E,14Z-eicosatetraenoate
    • 5S-hydroxy-12-keto-6Z,8E,10E,14Z-eicosatetraenoic acid
    • AKOS040755712
    • J-006884
    • 12-Oxoleukotriene B4
    • DTXSID10869862
    • 6,8,10,14-Eicosatetraenoic acid, 5-hydroxy-12-oxo-, (5S,6Z,8E,10E,14Z)-
    • LMFA03020024
    • 136696-10-1
    • SCHEMBL377164
    • 5(S)-hydroxy-12-oxo-6(Z),8(E),10(E),14(Z)-eicosatetraenoic acid
    • PD021026
    • 12-oxo Leukotriene B4 in acetonitrile
    • 12-oxo-Leukotriene B4
    • C05949
    • 12-Keto-LTB4
    • CS-0108362
    • HY-130497
    • DB-214991
    • InChIKey： SJVWVCVZWMJXOK-NOJHDUNKSA-N
    • Inchi： InChI=1S/C20H30O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,19,22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t19-/m1/s1
    • SMILES： CCCCC/C=C\CC(=O)/C=C/C=C/C=C\[C@H](CCCC(=O)O)O

Computed Properties

  • Exact Mass: 334.214
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 334.214
  • Heavy Atom Count: 24
  • Complexity: 458
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • LogP: 4.36650
  • PSA: 74.60000
  • Refractive Index: 1.519
  • Boiling Point: 524.2°Cat760mmHg
  • Flash Point: 284.9°C
  • Density: 1.036

12-Oxoleukotriene B4 in acetonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
L330410-25μL
12-Oxoleukotriene B4 in acetonitrile
 136696-10-1
25μL
 $ 299.00 2023-04-15
SHENG KE LU SI SHENG WU JI SHU
sc-394049-25 µg
12-oxo Leukotriene B4 in acetonitrile,
 136696-10-1
25µg
 ￥1,512.00 2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66434-10ug
12-oxo Leukotriene B4
 136696-10-1 98%
10ug
 ￥1199.00 2023-09-08

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